Cas no 80708-25-4 (4-methyl-1H,2H,3H,4H-pyrido2,3-bpyrazine-2,3-dione)

• Product Name: 4-methyl-1H,2H,3H,4H-pyrido2,3-bpyrazine-2,3-dione
• CAS No: 80708-25-4
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 705164
• PubChem ID: 13192942
• Update Time: 2025-04-19

4-methyl-1H,2H,3H,4H-pyrido2,3-bpyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-b]pyrazine-2,3-dione, 1,4-dihydro-4-methyl-
• 3-AMINOQUINOXALIN-2-OL 1-OXIDE
• 4-methyl-1H-pyrido[2,3-b]pyrazine-2,3-dione
• Pyrido[2,3-b]pyrazine-2,3-dione, 1,4-dihydro-4-methyl- (9CI)
• 4-methyl-1H,2H,3H,4H-pyrido2,3-bpyrazine-2,3-dione
• 4-methylpyrido[2,3-b]pyrazine-2,3(1H,4H)-dione
• 1,2,3,4-tetrahydro-4-methyl-2,3-dioxo-pyrido(2,3-b)pyrazine
• 4-METHYL-1,4-DIHYDROPYRIDO[2,3-B]PYRAZINE-2,3-DIONE
• 1,2,3,4-tetrahydro-4-methyl-2,3-dioxo-pyrido(2,3-b)-pyrazine
• 4-Methyl-(1H)pyrido(2,3-b)pyrazine-2,3-dione
• AKOS024534271
• 80708-25-4
• SCHEMBL5549672
• QLHZGZKFJLIDJM-UHFFFAOYSA-N
• F6170-0029
• DTXSID00526174

• Inchi： 1S/C8H7N3O2/c1-11-6-5(3-2-4-9-6)10-7(12)8(11)13/h2-4H,1H3,(H,10,12)
• InChI Key： QLHZGZKFJLIDJM-UHFFFAOYSA-N
• SMILES： O=C1C(NC2=CC=CN=C2N1C)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.1
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrazines Pyridopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrazines